Cas no 107516-75-6 (Diethyl 1H-indole-2,6-dicarboxylate)

Diethyl 1H-indole-2,6-dicarboxylate Properties

Names and Identifiers

• 6-Ethoxycarbonylindole-2-carboxylic acid ethyl ester
• Diethyl 1H-indole-2,6-dicarboxylate
• 1H-Indole-2,6-dicarboxylic acid, 2,6-diethyl ester
• 1H-Indole-2,6-dicarboxylic acid, diethyl ester
• Diethyl indole-2,6-dicarboxylate
• I10-0587
• Indol-2,6-dicarbonsaeure-diaethylester
• indole-2,6-dicarboxylic acid diethyl ester
• RD-0129
• AK158171
• 1H-indole-2,6-dicarboxylic acid diethyl ester
• Dethyl indole-2,6-dicarboxylate
• PubChem15804
• ISQYBMUDGXFHAF-UHFFFAOYSA-N
• 9518AF
• VI30056
• TRA0004289
• LS20058
• AX8292057
• ST24046524
• 6-Ethoxyc
• +Expand

• MDL： MFCD03411566
• InChIKey： ISQYBMUDGXFHAF-UHFFFAOYSA-N
• Inchi： 1S/C14H15NO4/c1-3-18-13(16)10-6-5-9-7-12(14(17)19-4-2)15-11(9)8-10/h5-8,15H,3-4H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1=C([H])C2C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=2N1[H])=O

Computed Properties

• Exact Mass: 261.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Heavy Atom Count: 19
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 68.4

Experimental Properties

• LogP: 2.52130
• PSA: 68.39000
• Boiling Point: 420.2°C at 760 mmHg
• Melting Point: 132 ºC
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),

Diethyl 1H-indole-2,6-dicarboxylate Security Information

• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

Diethyl 1H-indole-2,6-dicarboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%